Cas no 892266-36-3 (1-(2-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 1-(2-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 892266-36-3
• MF: C₂₄H₂₁FN₂O₅
• MW: 436.432349920273
• CID: 6305501
• PubChem ID: 22423462
• Update Time: 2025-07-09

1-(2-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 892266-36-3
• F0922-0091
• 1-[(2-fluorophenyl)methyl]-3-(3,4,5-trimethoxyphenyl)quinazoline-2,4-dione
• AKOS001760110
• 1-(2-fluorobenzyl)-3-(3,4,5-trimethoxyphenyl)quinazoline-2,4(1H,3H)-dione

• Inchi： 1S/C24H21FN2O5/c1-30-20-12-16(13-21(31-2)22(20)32-3)27-23(28)17-9-5-7-11-19(17)26(24(27)29)14-15-8-4-6-10-18(15)25/h4-13H,14H2,1-3H3
• InChI Key： JYVKTBWZHSRDCM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(N(C2C=C(C(=C(C=2)OC)OC)OC)C(C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 436.14344994g/mol
• Monoisotopic Mass: 436.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(2-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

1-(2-Fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione: A Comprehensive Overview

The compound with CAS No 892266-36-3, known as 1-(2-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrahydroquinazoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a central tetrahydroquinazoline ring system with two distinct substituents: a 2-fluorophenylmethyl group and a 3,4,5-trimethoxyphenyl group. These substituents play a crucial role in modulating the physicochemical properties and bioactivity of the compound.

Recent studies have highlighted the importance of tetrahydroquinazoline derivatives in drug discovery due to their ability to interact with various biological targets. The fluorophenylmethyl group introduces electronic effects that can enhance the molecule's stability and bioavailability. On the other hand, the trimethoxyphenyl group contributes to increased hydrophilicity and potential interactions with cellular receptors. These properties make the compound a promising candidate for further exploration in therapeutic areas such as oncology and neurodegenerative diseases.

One of the most recent advancements in the study of this compound involves its evaluation as a potential anticancer agent. Researchers have demonstrated that 1-(2-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selective activity suggests that the compound could be developed into a targeted therapy for specific types of cancers.

In addition to its anticancer potential, this compound has also been investigated for its anti-inflammatory properties. Studies have shown that it can inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells). These findings underscore its potential application in treating chronic inflammatory conditions like arthritis and inflammatory bowel disease.

The synthesis of 1-(2-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione involves a multi-step process that combines advanced organic chemistry techniques. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound compared to traditional methods. This optimization is critical for scaling up production if the compound progresses to clinical trials.

Another area of active research is the investigation of this compound's pharmacokinetic profile. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for determining its suitability as an oral or parenteral drug delivery candidate. Preliminary studies indicate that the compound has favorable pharmacokinetic characteristics due to its balanced lipophilicity and hydrophilicity.

Furthermore, computational modeling studies have provided insights into the molecular interactions responsible for the compound's bioactivity.Docking simulations have revealed that it can bind effectively to several protein targets associated with cancer progression and inflammation.These computational studies are complemented by experimental validation using techniques such as X-ray crystallography and surface plasmon resonance.

In conclusion,1-(2-fluorophenyl)methyl-3-(3